N-[4-(3-cyanophenyl)-1,3-thiazol-2-yl]-3,3-difluorocyclopentane-1-carboxamide

• IUPAC Name: N-[4-(3-cyanophenyl)-1,3-thiazol-2-yl]-3,3-difluorocyclopentane-1-carboxamide
• InChI: InChI=1S/C16H13F2N3OS/c17-16(18)5-4-12(7-16)14(22)21-15-20-13(9-23-15)11-3-1-2-10(6-11)8-19/h1-3,6,9,12H,4-5,7H2,(H,20,21,22)
• InChI Key: HGZXHPOLPKVCIT-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CC1C(=O)NC2=NC(=CS2)C3=CC=CC(=C3)C#N)(F)F
• Molecular Formula: C16H13F2N3OS
• Molecular Weight: 333.4 g/mol

Description

N-[4-(3-cyanophenyl)-1,3-thiazol-2-yl]-3,3-difluorocyclopentane-1-carboxamide is a complex organic compound that features a thiazole ring, a cyanophenyl group, and a difluorocyclopentane moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[4-(3-cyanophenyl)-1,3-thiazol-2-yl]-3,3-difluorocyclopentane-1-carboxamide typically involves multiple steps. One common route includes the formation of the thiazole ring through the cyclization of appropriate precursors. The cyanophenyl group is introduced via a nucleophilic substitution reaction, and the difluorocyclopentane moiety is incorporated through a series of fluorination reactions. The final step often involves the coupling of these intermediates under specific conditions to form the desired compound .

Industrial Production Methods

Industrial production of this compound may involve optimized reaction conditions to ensure high yield and purity. This includes the use of catalysts, controlled temperatures, and specific solvents to facilitate the reactions. The process may also involve purification steps such as recrystallization or chromatography to isolate the final product .

Chemical Reactions Analysis

Types of Reactions

N-[4-(3-cyanophenyl)-1,3-thiazol-2-yl]-3,3-difluorocyclopentane-1-carboxamide can undergo various chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reducing agents like lithium aluminum hydride can be used to reduce specific functional groups within the compound.

Substitution: Nucleophilic or electrophilic substitution reactions can occur, depending on the reagents and conditions used

Common Reagents and Conditions

Common reagents for these reactions include:

Oxidizing agents: Potassium permanganate, hydrogen peroxide

Reducing agents: Lithium aluminum hydride, sodium borohydride

Solvents: Dimethyl sulfoxide (DMSO), methanol, ethanol

Catalysts: Palladium on carbon (Pd/C), platinum oxide (PtO2)

Major Products Formed

The major products formed from these reactions depend on the specific functional groups targeted. For example, oxidation may yield carboxylic acids, while reduction could produce alcohols or amines .

Scientific Research Applications

N-[4-(3-cyanophenyl)-1,3-thiazol-2-yl]-3,3-difluorocyclopentane-1-carboxamide has several scientific research applications:

Medicinal Chemistry: It is investigated for its potential as a therapeutic agent due to its unique structural features that may interact with biological targets.

Biology: The compound can be used in studies involving enzyme inhibition or receptor binding.

Materials Science: Its properties make it suitable for use in the development of new materials with specific electronic or optical characteristics

Mechanism of Action

The mechanism of action of N-[4-(3-cyanophenyl)-1,3-thiazol-2-yl]-3,3-difluorocyclopentane-1-carboxamide involves its interaction with specific molecular targets. The thiazole ring and cyanophenyl group can interact with enzymes or receptors, potentially inhibiting their activity or altering their function. This interaction can modulate various biochemical pathways, leading to the compound’s observed effects .

Comparison with Similar Compounds

Similar Compounds

Thiazole Derivatives: Compounds like 5-(2-amino-5-methylthiazol-4-yl)-1,3,4-oxadiazole-2-thiol

Cyanophenyl Derivatives: Compounds such as 3-cyanophenyl isocyanate and 3-cyanophenyl isothiocyanate

Uniqueness

N-[4-(3-cyanophenyl)-1,3-thiazol-2-yl]-3,3-difluorocyclopentane-1-carboxamide is unique due to the combination of its structural elements, which confer specific chemical and biological properties. The presence of the difluorocyclopentane moiety, in particular, distinguishes it from other thiazole or cyanophenyl derivatives, potentially enhancing its stability and reactivity .